Cas no 4602-73-7 (7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (~90% by HPLC))

• Product Name: 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (~90% by HPLC)
• CAS No: 4602-73-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD00143517
• CID: 45198
• PubChem ID: 363043
• Update Time: 2025-05-20

7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (~90% by HPLC) Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3,4-dihydroisoquinolin-7-ol
• 3,4-Dihydro-7-hydroxy-6-methoxyisoquinoline
• 6-Methoxy-7-hydroxy-3,4-dihydroisoquinoline
• 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline
• 6-Methoxy-3,4-dihydro-7-isoquinolinol
• A26443
• 3,4-Dihydro-6-methoxy-7-isoquinolinol
• AMY11989
• FT-0600292
• 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (~90% by HPLC)
• NSC627589
• 6NSL0GBQ6T
• SY025839
• AKOS015851993
• 7-Hydroxy-6-methoxy-3 pound not4-dihydroisoquinoline
• MFCD00143517
• CS-0150552
• Oprea1_818787
• 7-Isoquinolinol, 3,4-dihydro-6-methoxy-
• 4602-73-7
• DTXSID20196691
• SCHEMBL1035979
• NSC-627589
• 6-Methoxy-7-hydroxy-3,4-dihydro-isoquinoline
• AC-9613
• F17334
• CS-11589
• RTE2_000001
• CHEMBL1983724
• NSC 627589
• NCI60_008814
• UNII-6NSL0GBQ6T
• 7-HYDROXY-6-METHOXY-3,4-DIHYDROISOQUINOLINE 98%
• 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline,98%
• 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline ISO 9001：2015 REACH
• 3,4-Dihydro-6-methoxy-7-isoquinolinol; 6-Methoxy-7-hydroxy-3,4-dihydroisoquinoline; NSC 627589
• DB-006281
• UQBWYWCIBNWMPI-UHFFFAOYSA-N

• MDL： MFCD00143517
• Inchi： 1S/C10H11NO2/c1-13-10-5-7-2-3-11-6-8(7)4-9(10)12/h4-6,12H,2-3H2,1H3
• InChI Key： UQBWYWCIBNWMPI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=NCCC=2C=1)O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.26
• Melting Point: 187-191 ºC
• Boiling Point: 332.1℃ at 760 mmHg
• Flash Point: 154.6°C
• Refractive Index: 1.69
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• Water Partition Coefficient: Soluble in hot water
• PSA: 41.82000
• LogP: 0.81140
• Solubility: Soluble in hot water
• pka: 9.73±0.20(Predicted)

7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (~90% by HPLC) Security Information

• WGK Germany：3
• Hazard Category Code： R21/22;R36/38
• Safety Instruction： 36/37/39-26
• RTECS：YQ8750000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R21/22; R36/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (~90% by HPLC)

Introduction to 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (CAS No. 4602-73-7)

7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (CAS No. 4602-73-7) is a bioactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications. The compound is typically obtained through synthetic routes and is available with a purity of approximately 90% as determined by high-performance liquid chromatography (HPLC).

The chemical structure of 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline consists of a dihydroisoquinoline core with hydroxy and methoxy substituents at specific positions. These functional groups play a crucial role in the compound's biological activity and pharmacological properties. The hydroxy group at the 7-position and the methoxy group at the 6-position contribute to the compound's solubility and reactivity, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline in various therapeutic areas. One notable application is its use as an antioxidant. Studies have shown that this compound exhibits potent antioxidant activity, which can help protect cells from oxidative stress and damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline has been investigated for its anti-inflammatory effects. Inflammatory responses are involved in many chronic diseases, and compounds with anti-inflammatory properties can play a crucial role in their management. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models.

The neuroprotective potential of 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline has also been explored. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neurons. Research has shown that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

Beyond its direct biological activities, 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic properties. Its structural flexibility allows for the introduction of various functional groups, which can be tailored to optimize pharmacological profiles and improve drug efficacy.

The safety profile of 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 7-Hydroxy-6-methoxy-3,4-dihydroisoquinoline (CAS No. 4602-73-7) is a versatile bioactive compound with a range of potential therapeutic applications. Its antioxidant, anti-inflammatory, and neuroprotective properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical trials and potential medical breakthroughs.